Cas no 1256823-49-0 (3-Bromo-5-methoxy-2-methylpyridine)

• Product Name: 3-Bromo-5-methoxy-2-methylpyridine
• CAS No: 1256823-49-0
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD17014981
• CID: 1088512
• PubChem ID: 57347293
• Update Time: 2025-10-31

3-Bromo-5-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-2-methylpyridine

• MDL： MFCD17014981
• Inchi： 1S/C7H8BrNO/c1-5-7(8)3-6(10-2)4-9-5/h3-4H,1-2H3
• InChI Key： FTRGCQAVQAKQBH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Bromo-5-methoxy-2-methylpyridine

3-Bromo-5-methoxy-2-methylpyridine

The compound 3-Bromo-5-methoxy-2-methylpyridine (CAS No. 1256823-49-0) is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-Bromo-5-methoxy-2-methylpyridine consists of a pyridine ring with substituents at positions 2, 3, and 5: a methyl group at position 2, a bromine atom at position 3, and a methoxy group at position 5. These substituents impart distinct electronic and steric effects, making the molecule versatile for various chemical transformations.

Recent studies have highlighted the importance of 3-Bromo-5-methoxy-2-methylpyridine in drug discovery. Its ability to act as a precursor for more complex molecules has been extensively explored. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive compounds with potential anticancer properties. The bromine atom at position 3 serves as an excellent leaving group, facilitating nucleophilic substitutions that are critical in forming diverse molecular architectures.

In addition to its role in drug development, 3-Bromo-5-methoxy-2-methylpyridine has shown promise in the field of materials science. Its methoxy group at position 5 introduces electron-donating effects, which can enhance the electronic properties of materials derived from this compound. Recent advancements in the synthesis of organic semiconductors have incorporated this molecule as a building block for high-performance electronic devices.

The synthesis of 3-Bromo-5-methoxy-2-methylpyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by selective substitution reactions. The introduction of the methyl and methoxy groups is achieved through alkylation and etherification reactions, respectively. The bromination step is carefully controlled to ensure high yields and purity of the final product.

From an analytical standpoint, 3-Bromo-5-methoxy-2-methylpyridine exhibits distinct spectroscopic characteristics that make it amenable to various analytical techniques. For example, its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system of the pyridine ring. Similarly, its NMR spectra provide detailed insights into the electronic environment of each substituent, aiding in structural elucidation.

Recent research has also focused on the environmental impact and biodegradation pathways of 3-Bromo-5-methoxy-2-methylpyridine. Studies indicate that under specific microbial conditions, this compound can undergo biotransformation into less toxic byproducts. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 3-Bromo-5-methoxy-2-methylpyridine (CAS No. 1256823-49-0) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application, underscore its importance in contemporary chemical research.